BE“GH@ Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
Palonosetron Hydrochloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Palonosetron Hydrochloride

Cat. No.: B000487

Essential Safety and Handling Guide for
Palonosetron Hydrochloride

This guide provides crucial safety, operational, and disposal information for laboratory
professionals, including researchers, scientists, and drug development experts, who handle
Palonosetron Hydrochloride. Adherence to these procedural steps is vital for ensuring
personal safety and regulatory compliance.

Hazard Identification and Risk Assessment

Palonosetron Hydrochloride is a substance that requires careful handling due to its potential
health effects. It is classified as harmful if swallowed, in contact with skin, or if inhaled, and is
suspected of causing cancer.[1][2]

Summary of Hazard Information:
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Hazard Category

GHS Classification

Description

Acute Toxicity (Oral, Dermal,

Harmful if swallowed, in

) Category 4 contact with skin, or if inhaled.
Inhalation)
[2]
) L Suspected of causing cancer.
Carcinogenicity Category 2
[1](2]
) o Causes serious eye irritation.
Serious Eye Irritation Category 2

[3]

Organ Toxicity

May cause damage to organs
through prolonged or repeated

exposure.[1][4]

Environmental Hazard

Water Hazard Class 1

Slightly hazardous for water;
should not be allowed to enter

sewers or groundwater.[1]

Personal Protective Equipment (PPE)

Due to the hazardous nature of Palonosetron Hydrochloride, strict adherence to PPE

protocols is mandatory.[1]
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Protection Type Recommended Equipment  Standard

Tightly fitting safety goggles
gy g ¥ 9098 Conforming to EN 166 (EU) or

Eye/Face Protection with side-shields or a face
NIOSH (US).[5]

shield.[1][5]

- Fire/flame resistant and
impervious clothing. - A long-
) ] sleeved, impermeable gown. - ] )
Skin Protection ) Consider double gloving.[4]
Protective laboratory coat,

apron, or disposable garment.

[1I(31[5]

Two pairs of chemo-protectant,
) o Consult glove manufacturer's
Hand Protection chemical impermeable gloves.

data for permeability.[3]
[11[5]

A P2/N95 respirator or a full-
face respirator is
) ) recommended for operations
Respiratory Protection -
that may generate dust or
aerosols, or if exposure limits

are exceeded.[1][5]

Occupational Exposure Limits

Component Limit Type Exposure Limit Basis
Palonosetron TWA (Time-Weighted

) 0.4 pg/m3 (OEB 5) Internal[4][6]
Hydrochloride Average)
Palonosetron ) o

) Wipe Limit 4 1 g/100 cm? Internal[4][6]
Hydrochloride

Operational and Disposal Plans
Engineering Controls

To minimize exposure, work should be conducted in a designated area for hazardous drugs.[3]
Utilize process enclosures, local exhaust ventilation (like a biosafety cabinet or fume hood), or

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/pdf/Essential_Guide_to_the_Proper_Disposal_of_Palonosetron_Hydrochloride.pdf
https://www.echemi.com/sds/palonosetron-hydrochloride-pd20160724153829381.html
https://www.echemi.com/sds/palonosetron-hydrochloride-pd20160724153829381.html
https://www.benchchem.com/pdf/Essential_Guide_to_the_Proper_Disposal_of_Palonosetron_Hydrochloride.pdf
https://editor.fresenius-kabi.us/SDSSheets/US-PH-Palonosetron_HCl_Inj-Sept_2017-SDS.pdf
https://www.echemi.com/sds/palonosetron-hydrochloride-pd20160724153829381.html
https://www.merck.com/docs/product/safety-data-sheets/hh-sds/Palonosetron%20Formulation_HH_BR_EN.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Proper_Disposal_of_Palonosetron_Hydrochloride.pdf
https://www.echemi.com/sds/palonosetron-hydrochloride-pd20160724153829381.html
https://editor.fresenius-kabi.us/SDSSheets/US-PH-Palonosetron_HCl_Inj-Sept_2017-SDS.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Proper_Disposal_of_Palonosetron_Hydrochloride.pdf
https://www.echemi.com/sds/palonosetron-hydrochloride-pd20160724153829381.html
https://www.merck.com/docs/product/safety-data-sheets/hh-sds/Palonosetron%20Formulation_HH_BR_EN.pdf
https://www.merck.com/docs/product/safety-data-sheets/hh-sds/Palonosetron%20Formulation_HH_JP_6N.pdf
https://www.merck.com/docs/product/safety-data-sheets/hh-sds/Palonosetron%20Formulation_HH_BR_EN.pdf
https://www.merck.com/docs/product/safety-data-sheets/hh-sds/Palonosetron%20Formulation_HH_JP_6N.pdf
https://editor.fresenius-kabi.us/SDSSheets/US-PH-Palonosetron_HCl_Inj-Sept_2017-SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b000487?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

other engineering controls to maintain airborne levels below recommended exposure limits.[3]
[4][6] For larger-scale operations, closed processing systems and containment technologies
are required.[4][6]

Safe Handling Protocol

o Preparation: Before handling, ensure all safety precautions have been read and understood.
[2] A designated area for working with hazardous drugs should be established.[3]

o Ventilation: Handle the substance in a well-ventilated place.[5]

o Personal Protective Equipment (PPE): Don the appropriate PPE as detailed in the table
above. Avoid contact with skin and eyes.[5]

e Avoiding Contamination: Avoid the formation of dust and aerosols.[5] Do not eat, drink, or
smoke in the handling area.[7]

o Hygiene: Wash hands thoroughly after handling.[3][7] Facilities should be equipped with an
eyewash station and a safety shower.[3][6]

Storage Procedures

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][8]

o Recommended storage is at 20° to 25°C (68° to 77°F).[3] For maintaining product quality,
some sources suggest storing in a freezer under an inert atmosphere.[8]

e Protect from freezing and light.[3]

o Store separately from incompatible materials and foodstuff containers.[5]

Spill Management

o Evacuate and Secure: Alert others and restrict access to the spill area.[1]
e Don PPE: Wear the full PPE as described above.[1]

e Containment:
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o Liquid Spills: Use an inert absorbent material (e.g., sand, diatomite) to soak up the
substance.[1][3]

o Powder Spills: Gently cover with a damp absorbent pad to avoid raising dust.[1]

Cleanup: Collect the absorbed material using non-sparking tools and place it in a suitable,
sealed chemical waste container for disposal.[5] After removal, flush the spill area with soap
and water.[3]

Waste Disposal: All cleanup materials are considered hazardous waste and must be
disposed of according to the disposal plan.[1]

Reporting: Document the spill and cleanup procedures as per your institution's protocols.[1]

Waste Disposal Plan

Palonosetron Hydrochloride waste must be treated as hazardous and potentially cytotoxic
pharmaceutical waste.[1]

Segregation: Properly segregate waste at the point of generation.[1]

Solid Waste: Collect solid waste, including contaminated PPE and lab supplies, in a
designated, sealed, and properly labeled hazardous waste container.

Liguid Waste: Aqueous waste containing Palonosetron Hydrochloride should not be
disposed of down the drain.[1] Collect it in a sealed, properly labeled, and compatible waste
container.[1]

Final Disposal: Dispose of all waste in accordance with local, state, and federal regulations
for hazardous pharmaceutical waste.[1][3] Empty containers should be taken to an approved
waste handling site for recycling or disposal.

Procedural Workflow Diagram
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Caption: Workflow for the safe handling and disposal of Palonosetron Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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